Cas no 1368146-95-5 (5-bromo-6-chloro-2,3-dihydro-1H-indole)

• Product Name: 5-bromo-6-chloro-2,3-dihydro-1H-indole
• CAS No: 1368146-95-5
• MF: C₈H₇BrClN
• MW: 232.504880189896
• CID: 4593925
• PubChem ID: 71695399
• Update Time: 2025-10-29

5-bromo-6-chloro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloroindoline
• 5-bromo-6-chloro-2,3-dihydro-1H-indole
• SCHEMBL23384782
• 1368146-95-5
• CS-0218041
• CHEMBL4919312
• EN300-98779
• AT28252
• AKOS022686223

• Inchi： 1S/C8H7BrClN/c9-6-3-5-1-2-11-8(5)4-7(6)10/h3-4,11H,1-2H2
• InChI Key： CIKLLOXRLKIDDD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN2)Cl

Computed Properties

• Exact Mass: 230.94504 g/mol
• Monoisotopic Mass: 230.94504 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12
• Molecular Weight: 232.50

Additional information on 5-bromo-6-chloro-2,3-dihydro-1H-indole

Professional Introduction to 5-bromo-6-chloro-2,3-dihydro-1H-indole (CAS No. 1368146-95-5)

5-bromo-6-chloro-2,3-dihydro-1H-indole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1368146-95-5, belongs to the indole family, which is well-known for its presence in numerous bioactive natural products and pharmacologically relevant molecules.

The molecular structure of 5-bromo-6-chloro-2,3-dihydro-1H-indole features a fused benzene and pyrrole ring system, with bromine and chlorine substituents strategically positioned at the 5th and 6th positions, respectively. These halogen atoms introduce electrophilic centers that make the compound a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules. The presence of these halogens also enhances the reactivity of the indole core, enabling various functionalization strategies that are crucial for drug discovery efforts.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy across a wide spectrum of biological targets. The structural motif of 5-bromo-6-chloro-2,3-dihydro-1H-indole has been explored in several high-profile studies for its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a precursor to more sophisticated therapeutics targeting neurological disorders. The bromo and chloro substituents play a pivotal role in modulating the pharmacokinetic properties of derived compounds, making them attractive candidates for further optimization.

One of the most compelling aspects of 5-bromo-6-chloro-2,3-dihydro-1H-indole is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel molecules with improved binding affinity and selectivity for various biological receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism, highlighting its potential as a lead compound in oncology research. The ability to introduce diverse functional groups while maintaining the integrity of the indole core allows for extensive structural diversification, which is essential for identifying compounds with optimal therapeutic profiles.

The synthesis of 5-bromo-6-chloro-2,3-dihydro-1H-indole typically involves multi-step organic transformations that begin with readily available precursors. The introduction of bromine and chlorine at specific positions requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing the time and resources required for its preparation. This accessibility has facilitated its use in both academic research laboratories and industrial settings where rapid iteration is critical.

The biological activity of 5-bromo-6-chloro-2,3-dihydro-1H-indole and its derivatives has been thoroughly investigated in preclinical models. Notably, some analogs have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, there is emerging evidence suggesting that certain indole-based compounds may modulate neurotransmitter systems relevant to central nervous system disorders. These findings underscore the importance of continued exploration into this chemical class.

In conclusion, 5-bromo-6-chloro-2,3-dihydro-1H-indole (CAS No. 1368146-95-5) represents a significant asset in the pharmaceutical chemist's toolkit. Its unique structural features combined with its reactivity make it an invaluable intermediate for designing novel therapeutic agents. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its role in drug discovery and development.